Cas no 2226904-96-5 (4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate)

• Product Name: 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate
• CAS No: 2226904-96-5
• MF: C₁₅H₁₅F₃O₅S₂
• MW: 396.401812791824
• CID: 4640964
• Update Time: 2025-08-03

4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate Chemical and Physical Properties

Names and Identifiers

• 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate

• Inchi： 1S/C15H15F3O5S2/c1-14(2,3)13(19)22-9-4-5-10-11(6-7-24-12(10)8-9)23-25(20,21)15(16,17)18/h4-6,8H,7H2,1-3H3
• InChI Key： VZZOXPHLMOXQLD-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)SCC=C2OS(C(F)(F)F)(=O)=O)(=O)C(C)(C)C

Additional information on 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate

Comprehensive Analysis of 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate (CAS No. 2226904-96-5)

4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate (CAS No. 2226904-96-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethylsulfonyl and pivalate functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, which includes a thiochromen core, offers versatility in synthetic applications, particularly in the development of novel pharmaceuticals and advanced materials.

The growing interest in 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate is driven by its potential applications in drug discovery. Researchers are exploring its role as a key intermediate in the synthesis of biologically active molecules. The trifluoromethylsulfonyl group, in particular, is known for its electron-withdrawing properties, which can enhance the stability and reactivity of the compound. This makes it a valuable building block in the design of new therapeutic agents, especially in the context of targeting enzyme inhibition and receptor modulation.

In addition to its pharmaceutical relevance, CAS No. 2226904-96-5 has also found applications in material science. The compound's ability to act as a photoactive and electroactive material has sparked interest in the development of organic electronics, such as OLEDs and sensors. Its thiochromen backbone contributes to its optical properties, making it a candidate for use in luminescent materials and photovoltaic devices. These applications align with the current trend toward sustainable and energy-efficient technologies, which are highly sought after in today's market.

One of the most frequently asked questions about 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate revolves around its synthesis and purification. The compound is typically prepared through multi-step organic reactions, involving the introduction of the trifluoromethylsulfonyl and pivalate groups onto the thiochromen scaffold. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Researchers are also investigating greener synthetic routes to minimize environmental impact, reflecting the broader shift toward sustainable chemistry.

The stability and storage conditions of CAS No. 2226904-96-5 are another area of interest. Proper handling and storage are essential to maintain the compound's integrity, as exposure to moisture or extreme temperatures can degrade its quality. Recommendations include storing the compound in a cool, dry place under an inert atmosphere, such as nitrogen or argon. These precautions are critical for ensuring consistent performance in both research and industrial applications.

From a commercial perspective, the demand for 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate is expected to rise, driven by its expanding applications. Suppliers and manufacturers are increasingly offering custom synthesis services to meet the needs of academic and industrial clients. The compound's high purity and batch-to-batch consistency are key selling points, as they are crucial for reproducible results in research and development. Additionally, regulatory compliance and safety data sheets (SDS) are readily available to ensure safe handling and transportation.

In summary, 4-(((Trifluoromethyl)sulfonyl)oxy)-2H-thiochromen-7-yl pivalate (CAS No. 2226904-96-5) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, including the trifluoromethylsulfonyl and pivalate groups, contribute to its versatility and utility. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing innovation across multiple industries. Whether you're a chemist, material scientist, or industry professional, understanding the properties and applications of this compound is essential for staying at the forefront of scientific discovery.